1-[4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)PHENYL]-3-(PYRIDINE-3-CARBONYL)THIOUREA

• Molecular Formula: C20H13ClN4O2S
• Molecular Weight: 408.9 g/mol
• IUPAC Name: N-[[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H13ClN4O2S/c21-14-5-8-17-16(10-14)24-19(27-17)12-3-6-15(7-4-12)23-20(28)25-18(26)13-2-1-9-22-11-13/h1-11H,(H2,23,25,26,28)
• InChI Key: COHHYBNDHJZGFG-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl

Description

1-[4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)PHENYL]-3-(PYRIDINE-3-CARBONYL)THIOUREA is a complex organic compound that features a benzoxazole ring, a nicotinamide moiety, and a thioamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(5-CHLORO-1,3-BENZOXAZOL-2-YL)PHENYL]-3-(PYRIDINE-3-CARBONYL)THIOUREA typically involves multiple steps:

Formation of the Benzoxazole Ring: This can be achieved by reacting 2-aminophenol with an appropriate aldehyde under acidic conditions.

Introduction of the Chlorine Atom: Chlorination of the benzoxazole ring can be carried out using reagents like thionyl chloride or phosphorus pentachloride.

Coupling with Nicotinamide: The chlorinated benzoxazole is then coupled with nicotinamide in the presence of a base such as triethylamine.

Formation of the Thioamide Linkage:

Industrial Production Methods

Industrial production of this